Cas no 1289191-38-3 ((5-Bromothiophen-2-yl)methanaminehydrobromide)

• Product Name: (5-Bromothiophen-2-yl)methanaminehydrobromide
• CAS No: 1289191-38-3
• MF: C₅H₇Br₂NS
• MW: 272.988778352737
• CID: 5168385
• PubChem ID: 54759018
• Update Time: 2025-05-21

(5-Bromothiophen-2-yl)methanaminehydrobromide Chemical and Physical Properties

Names and Identifiers

• AMY4598
• 1289191-38-3
• AKOS015894959
• (5-bromothiophen-2-yl)methanaminehydrobromide
• (5-Bromothiophen-2-yl)methanaminehydrobromide

• MDL： MFCD11855810
• Inchi： 1S/C5H6BrNS.BrH/c6-5-2-1-4(3-7)8-5;/h1-2H,3,7H2;1H
• InChI Key： DXOBKXAPXXNOKA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN)S1.Br

Computed Properties

• Exact Mass: 272.86455g/mol
• Monoisotopic Mass: 270.86660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on (5-Bromothiophen-2-yl)methanaminehydrobromide

Introduction to (5-Bromothiophen-2-yl)methanaminehydrobromide (CAS No. 1289191-38-3)

(5-Bromothiophen-2-yl)methanaminehydrobromide, with the CAS number 1289191-38-3, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its versatile applications in drug development. This compound belongs to the class of thiophene derivatives, which are known for their broad spectrum of biological activities and potential therapeutic benefits.

The molecular structure of (5-Bromothiophen-2-yl)methanaminehydrobromide consists of a thiophene ring substituted with a bromine atom at the 5-position and an amine group at the 2-position, linked to a methyl group. This unique arrangement contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic organic chemistry. The hydrobromide salt form enhances its solubility in polar solvents, facilitating its use in various chemical reactions and pharmaceutical formulations.

In recent years, there has been growing interest in thiophene-based compounds due to their role as key scaffolds in the design of novel drugs. (5-Bromothiophen-2-yl)methanaminehydrobromide has been extensively studied for its potential applications in the development of antimicrobial, anti-inflammatory, and anticancer agents. Its structural features allow for easy modifications, enabling chemists to explore diverse pharmacological profiles.

One of the most compelling aspects of (5-Bromothiophen-2-yl)methanaminehydrobromide is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer cell proliferation and survival. This has spurred further investigation into its mechanism of action and potential as a lead compound for new therapeutic agents.

The synthesis of (5-Bromothiophen-2-yl)methanaminehydrobromide involves multi-step organic reactions, typically starting from commercially available thiophene derivatives. The bromination at the 5-position is a critical step, often achieved using brominating agents such as N-bromosuccinimide (NBS). Subsequent functionalization with an amine group followed by conversion to the hydrobromide salt ensures high yield and purity. The synthetic route is optimized for scalability, making it suitable for industrial production.

The pharmacological properties of (5-Bromothiophen-2-yl)methanaminehydrobromide have been the subject of numerous preclinical studies. These studies have highlighted its potential as an inhibitor of various kinases and other enzymes implicated in disease pathways. For example, research indicates that certain derivatives of this compound can modulate signaling pathways involved in tumor growth and metastasis. Additionally, their ability to interact with specific biological targets makes them attractive candidates for further development into drugs with therapeutic efficacy.

In conclusion, (5-Bromothiophen-2-yl)methanaminehydrobromide (CAS No. 1289191-38-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, coupled with its ease of functionalization, make it a valuable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in addressing unmet medical needs.